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Compound of Interest

Compound Name: GSK8573

cat. No.: B10818798

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information and protocols for the solubilization and
preparation of GSK8573 for both in vitro and in vivo experimental settings. GSK8573 is utilized
as an inactive control compound for GSK2801, an acetyl-lysine competitive inhibitor of BAZ2A
and BAZ2B bromodomains. Notably, GSK8573 exhibits binding activity to BRD9 (Kd of 1.04
MM) and is inactive against BAZ2A/B and other bromodomain families.[1][2]

Data Presentation: Solubility

The solubility of GSK8573 has been determined in various solvents. The following table
summarizes the quantitative solubility data for easy reference and comparison.

Concentration Molar Equivalent

Solvent Notes
(mg/mL) (mM)
Sonication is
DMSO 22 mg/mL 68.03 mM recommended to aid
dissolution.[1]
10% DMSO + 40% A common formulation
PEG300 + 5% Tween 2 mg/mL 7.73 mM for in vivo studies.[1]
80 + 45% Saline [3]

Molecular Weight of GSK8573: 323.39 g/mol [1]
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Experimental Protocols

Protocol 1: Preparation of GSK8573 Stock Solution for
In Vitro Assays

This protocol outlines the preparation of a high-concentration stock solution of GSK8573 in
Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution in agueous media for in vitro
experiments.

Materials:

GSK8573 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)
Procedure:

» Weighing: Accurately weigh the desired amount of GSK8573 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock solution, add 30.92 uL of DMSO per 1 mg of
GSK8573).

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[1] Visually
inspect for complete dissolution.

e Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for up to one month or at -80°C for up to one year for
long-term stability.[1][2]

Protocol 2: Preparation of GSK8573 Formulation for In
Vivo Studies

This protocol details the preparation of a GSK8573 formulation suitable for administration in
animal models, based on a common vehicle composition.

Materials:

GSK8573 powder

e DMSO

e PEG300 (Polyethylene glycol 300)

e Tween 80

o Sterile Saline (0.9% w/v NaCl in water)

 Sterile conical tubes

o Pipettes and sterile tips

Procedure: This procedure is for preparing a final concentration of 2 mg/mL.

o Prepare a Concentrated Stock: First, prepare a concentrated stock solution of GSK8573 in
DMSO. For instance, create a 20 mg/mL stock by dissolving the appropriate amount of
GSK8573 in DMSO.

¢ Vehicle Preparation (for 1 mL final volume):

o In a sterile conical tube, add 400 pL of PEG300.
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o Add 100 pL of the 20 mg/mL GSK8573 DMSO stock solution to the PEG300 and mix
thoroughly by pipetting or vortexing. This results in a 10% DMSO concentration in the final
formulation.

o Add 50 pL of Tween 80 to the mixture and mix until a homogenous solution is formed.
o Add 450 L of sterile saline to the mixture.

o Vortex the final solution thoroughly to ensure complete mixing. The final concentration of
GSK8573 will be 2 mg/mL.

Visualizations
Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for preparing GSK8573 for in vivo
use and the logical relationship between GSK8573, its active counterpart GSK2801, and their
respective protein targets.
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Caption: Workflow for preparing GSK8573 in vivo formulation.
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Caption: Logical relationship of GSK8573 and GSK2801 to their targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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